Methyl 4-(2-((2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl)amino)-2-oxoacetamido)benzoate

• IUPAC Name: methyl 4-[[2-[[2-(furan-2-yl)-2-hydroxy-2-thiophen-3-ylethyl]amino]-2-oxoacetyl]amino]benzoate
• InChI: InChI=1S/C20H18N2O6S/c1-27-19(25)13-4-6-15(7-5-13)22-18(24)17(23)21-12-20(26,14-8-10-29-11-14)16-3-2-9-28-16/h2-11,26H,12H2,1H3,(H,21,23)(H,22,24)
• InChI Key: UMWOUVXSXGHLIW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)C(=O)NCC(C2=CSC=C2)(C3=CC=CO3)O
• Molecular Formula: C20H18N2O6S
• Molecular Weight: 414.4 g/mol

Description

Methyl 4-(2-((2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl)amino)-2-oxoacetamido)benzoate is a useful research compound. Its molecular formula is C20H18N2O6S and its molecular weight is 414.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The compound Methyl 4-(2-((2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl)amino)-2-oxoacetamido)benzoate is a novel chemical entity with potential applications in various fields of chemistry and materials science. Research has focused on the synthesis and characterization of related compounds, highlighting their chemical properties and potential utility. For instance, the facile synthesis of novel fused pyridazinone skeletons starting from related esters demonstrates innovative pathways to complex heterocyclic compounds, potentially applicable in drug discovery and material science (Koza et al., 2013). Similarly, the photoinduced direct oxidative annulation of related furan and thiophene derivatives without transition metals or oxidants points to environmentally friendly synthetic methods for producing polyheterocyclic compounds (Zhang et al., 2017).

Catalysis and Polymerization

The exploration of catalysis and polymerization processes using furan and thiophene derivatives offers insights into the production of novel polymers and materials. The study by Meng et al. (1996) on azo polymers and their reversible optical storage capabilities reveals the potential of related compounds in the field of material science, particularly for applications in data storage and optical switches (Meng et al., 1996).

Biological Activities and Applications

The investigation into the biological activities of related furan and thiophene derivatives uncovers their potential as therapeutic agents. For example, the study on the DNA topoisomerase I and II inhibitory activities of new benzofurans from Gastrodia elata suggests that structurally similar compounds could possess significant biological activities, offering a pathway for the development of new drugs (Lee et al., 2007).